Cas no 1219633-17-6 (Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide)

• Product Name: Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide
• CAS No: 1219633-17-6
• MF: C₁₄H₂₀INO₃S
• MW: 409.282975196838
• MDL: MFCD28991814
• CID: 4563509
• Update Time: 2025-05-20

Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide
• Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide(WXC00219)
• 2-Propanesulfonamide, N-[(3R,4S)-tetrahydro-3-(4-iodophenyl)-2H-pyran-4-yl]-, rel-
• Trans-N-[(3S,4R)-3-(4-iodophenyl)oxan-4-yl]propane-2-sulfonamide

• MDL： MFCD28991814
• Inchi： 1S/C14H20INO3S/c1-10(2)20(17,18)16-14-7-8-19-9-13(14)11-3-5-12(15)6-4-11/h3-6,10,13-14,16H,7-9H2,1-2H3/t13-,14+/m1/s1
• InChI Key： BWENXUCTZFSCNH-KGLIPLIRSA-N
• SMILES： CC(S(N[C@H]1CCOC[C@@H]1C1=CC=C(I)C=C1)(=O)=O)C

Additional information on Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide

Professional Introduction to Compound with CAS No 1219633-17-6 and Product Name: Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide

The compound with the CAS number 1219633-17-6 and the product name Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal research. The presence of a tetrahydro-2H-pyran core and a 4-iodophenyl substituent makes it a structurally intriguing molecule, offering a rich scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating oxygen-containing rings such as the tetrahydro-2H-pyran moiety. This structural feature is known to enhance the metabolic stability and bioavailability of drug candidates, making it a preferred choice for pharmaceutical designers. The 4-iodophenyl group, on the other hand, introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In the context of drug discovery, the sulfonamide functional group at the propane moiety is particularly noteworthy. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this group into the Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide structure suggests that this compound may possess similar therapeutic potentials. Furthermore, the stereochemical configuration at the propane unit, being trans, could influence its interactions with biological targets, thereby affecting its efficacy and selectivity.

Current research in medicinal chemistry increasingly emphasizes the development of small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide, particularly its rigid heterocyclic core and polar sulfonamide group, make it a promising candidate for targeting such interactions. Studies have shown that molecules with similar scaffolds can disrupt PPIs involved in various diseases, including cancer and neurodegenerative disorders. The 4-iodophenyl substituent may also facilitate photoaffinity labeling techniques, which are increasingly used to identify key residues in protein targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrahydro-2H-pyran ring typically involves cyclization reactions, while the attachment of the 4-iodophenyl group often requires palladium-catalyzed cross-coupling reactions. The final step involves the introduction of the sulfonamide group, which can be achieved through nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as flow chemistry and automated synthesis platforms, can enhance efficiency and reproducibility in these processes.

Evaluation of the biological activity of Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide has been conducted using both in vitro and in vivo models. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The sulfonamide moiety appears to contribute significantly to these effects by interfering with key metabolic pathways. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable solubility and stability in biological systems, suggesting potential for further development into a drug candidate.

The structural versatility of this compound also opens up avenues for derivative design. By modifying either the tetrahydro-2H-pyran core or the 4-iodophenyl substituent, chemists can generate libraries of analogs with varying biological profiles. For instance, replacing the iodine atom with other halogens or introducing additional functional groups could alter binding affinities and selectivity profiles. Such modifications are crucial for optimizing drug candidates and minimizing side effects.

In conclusion,Trans-N-(3-(4-iodophenyl)tetrahydro-2H-pyran-4-yl)propane-2-sulfonamide represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the tetrahydro-2H-pyran core and the 4-iodophenyl substituent combined with a sulfonamide functional group, make it an attractive candidate for further exploration. Ongoing studies aim to elucidate its mechanisms of action and assess its therapeutic efficacy, paving the way for new treatments in various disease areas.